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Compound of Interest

Compound Name: Z-Val-Arg-Pro-DL-Arg-FMK

Cat. No.: B612299

Get Quote

Technical Support Center: Z-Val-Arg-Pro-DL-Arg-
FMK
MALT1 Paracaspase Inhibitor Handling & Stability Guide
Status: Operational | Updated: October 2025 Applicable Product: Z-Val-Arg-Pro-DL-Arg-FMK
(Z-VRPR-FMK) Target: MALT1 (Mucosa-associated lymphoid tissue lymphoma translocation

protein 1)

Core Directive: The Stability "Golden Rules"
As a fluoromethylketone (FMK) peptide, this compound is a potent, irreversible inhibitor.[1][2]

However, the FMK moiety is an electrophilic "warhead" designed to react with the active site

cysteine of MALT1. Crucially, this reactivity makes it inherently unstable in the presence of

moisture and nucleophiles.

Follow these three pillars to prevent experimental failure:

Moisture is the Enemy: The FMK group can hydrate or react with water over time, rendering

the inhibitor inactive. Always store lyophilized powder with desiccant.
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DMSO is the Only Way: Never reconstitute directly in aqueous buffers (PBS, Water, Media).

You must use high-grade anhydrous DMSO.

The "DL" Factor: You specified DL-Arg.[3][4][5] This indicates a racemic mixture at the C-

terminal arginine. Since biological enzymes are chiral, likely only the L-isomer is active. Treat

your effective concentration as 50% of the nominal molarity compared to pure L-isomer

standards.

Storage & Handling Protocols
A. Lyophilized Powder (Arrival)

Condition: Store immediately at -20°C (Standard) or -80°C (Optimal).

Requirement: Keep in a sealed container with active desiccant (silica gel).

Shelf Life: 1 year at -20°C; up to 2 years at -80°C.[6]

B. Solubilization (Reconstitution)
Follow this strict workflow to avoid precipitation or hydrolysis.

Equilibrate: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture inside, killing the remaining powder.

Solvent: Add anhydrous DMSO to achieve a stock concentration of 10–20 mM.

Note: Solubility can go up to ~100 mg/mL (approx. 147 mM) in pure DMSO, but 10-20 mM

is safer for handling.

Aliquot: Do not store the bulk stock. Divide into single-use aliquots (e.g., 10–50 µL).

Freeze: Store aliquots at -80°C.

Stability:[1][2][6][7][8] 6 months at -80°C. Avoid freeze-thaw cycles (max 1 cycle).[6]

C. Experimental Workflow Visualization
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Figure 1: Decision tree for maximizing the shelf-life of Z-VRPR-FMK from arrival to

experimental use.
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Scenario 1: "My solution turned cloudy/milky when
added to cell media."
Diagnosis: Rapid precipitation (Crashing out). Root Cause: Z-VRPR-FMK is highly

hydrophobic. Adding a high-concentration DMSO stock directly to water/media causes the

peptide to aggregate before it can disperse. Solution:

Step-down Dilution: Dilute your stock in DMSO first, then add to media.

Vortexing: Vortex the media while slowly adding the inhibitor.

Limit Concentration: Ensure final DMSO concentration is <0.5% (usually non-toxic) and the

inhibitor is within solubility limits (typically <100 µM in aqueous media).

Scenario 2: "I see no inhibition of MALT1/NF-κB
activity."
Diagnosis: Inhibitor inactivation or insufficient potency. Root Cause A (Hydrolysis): The FMK

group hydrolyzed during storage or long incubation. Root Cause B (The "DL" Mixture): You are

using Z-Val-Arg-Pro-DL-Arg-FMK.[3][4][5][9] If the D-isomer is inactive (highly likely for MALT1),

your effective concentration is only 50% of what you calculated. Solution:

Double the concentration to account for the racemic mixture.

Refresh the media with new inhibitor every 12–24 hours for long experiments (FMK half-life

in media is finite).

Scenario 3: "How do I formulate this for In Vivo (Mouse)
studies?"
Diagnosis: DMSO alone is toxic for injections. Aqueous buffer causes precipitation. Protocol:

Use a co-solvent system to maintain solubility.

Recommended Formulation:

10% DMSO (containing the dissolved inhibitor)
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40% PEG300

5% Tween-80

45% Saline

Order of Addition: Dissolve compound in DMSO first.[2][7] Add PEG300 and mix. Add

Tween-80 and mix. Finally, add Saline slowly.

Reference: This formulation is standard for Z-VRPR-FMK in xenograft studies [1].

Mechanism of Failure (Hydrolysis)
Understanding why the compound fails is critical for trusting your data. The Fluoromethylketone

(FMK) is an electrophilic trap. If it doesn't find the enzyme's Cysteine, it will eventually react

with water.
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Figure 2: Competitive pathways. Moisture competes with the target enzyme, permanently

deactivating the inhibitor.

Quantitative Data Summary
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Parameter Specification Notes

Molecular Weight ~676.8 g/mol
Varies slightly based on salt

form (TFA vs free base).

Solubility (DMSO) ~100 mg/mL
Requires vortexing/sonication

at high conc.[6]

Solubility (Water) < 1 mg/mL
Do not use. High risk of

precipitation.

Cell Culture Stability ~12–24 Hours Re-dose for experiments >24h.

Specific Rotation DL-Mixture
Assume 50% potency vs. pure

L-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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